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Compound of Interest

Compound Name: Fmoc-His(Trt)-OH

Cat. No.: B557072

For Researchers, Scientists, and Drug Development Professionals

Fmoc-N-trityl-L-histidine (Fmoc-His(Trt)-OH) is a critical building block in solid-phase peptide
synthesis (SPPS), enabling the incorporation of histidine residues into synthetic peptides and
proteins.[1][2][3] Its proper handling is paramount to ensure laboratory safety and maintain the
integrity of research outcomes. This in-depth guide provides a technical overview of the safety
and handling precautions for Fmoc-His(Trt)-OH, tailored for professionals in research and drug
development.

Hazard Identification and Classification

While not classified as a hazardous substance or mixture according to most suppliers, Fmoc-
His(Trt)-OH is considered a chemical that requires careful handling in a laboratory setting.[4]
Some safety data sheets (SDS) indicate that it may cause skin and eye irritation, and may
cause respiratory tract irritation if inhaled.[5][6][7] Ingestion may also be harmful.[4][5] It is
crucial to treat this compound with the respect afforded to all laboratory chemicals.

GHS Classification:

According to some sources, this chemical is considered hazardous by the 2012 OSHA Hazard
Communication Standard (29 CFR 1910.1200).[6]

o Skin Corrosion/Irritation: Category 2[6]
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e Serious Eye Damage/Eye Irritation: Category 2[6]
» Specific target organ toxicity (single exposure): Category 3 (Respiratory system)[6]

Physical and Chemical Properties

A clear understanding of the physical and chemical properties of Fmoc-His(Trt)-OH is essential
for its safe handling and storage.

Property Value Source
Chemical Formula C40H33N304 [415]
Molecular Weight 619.7 g/mol [4]
Appearance White to off-white solid powder  [3]
Melting Point 150-155 °C (lit.) [3]

Soluble in Chloroform,
» Dichloromethane, Ethyl
Solubility [3]
Acetate, DMSO, Acetone, etc.

Slightly soluble in water.

Storage Temperature 2-8°C or colder (<-15°C) [81[9][10]

Exposure Controls and Personal Protection

To minimize exposure and ensure personal safety, a multi-layered approach combining
engineering controls, administrative controls, and personal protective equipment (PPE) is
necessary.

Engineering Controls

e Ventilation: Use in a well-ventilated area.[8] For operations that may generate dust, use
process enclosures or local exhaust ventilation to keep airborne levels below recommended
exposure limits.[5][8]

Personal Protective Equipment (PPE)
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o Eye Protection: Wear chemical safety goggles or glasses that have been tested and
approved under government standards such as NIOSH (US) or EN 166 (EU).[8]

e Hand Protection: Wear appropriate chemical-resistant gloves.[4][5][8] Gloves must be
inspected prior to use and disposed of in accordance with good laboratory practices.[4][8]

» Skin and Body Protection: A lab coat or full suit should be worn.[4][5] Choose body protection
appropriate for the task and potential exposure.[4]

o Respiratory Protection: For nuisance levels of dust, a type N95 (US) or type P1 (EN 143)
dust mask can be used.[4][9] In case of insufficient ventilation, a self-contained breathing
apparatus (SCBA) should be used to avoid inhalation of the product.[4][5]

Handling and Storage

Proper handling and storage procedures are critical to maintaining the quality of Fmoc-
His(Trt)-OH and preventing accidents.

Handling

e Avoid contact with skin and eyes.[7]

Avoid formation of dust and aerosols.[8]

Do not breathe dust.[4][5]

Keep away from heat and sources of ignition.[4][5]

Wash hands thoroughly after handling.[4][5][8]

Storage

o Keep container tightly closed in a dry and well-ventilated place.[4][5][8]

o Recommended storage temperature is between 2-8°C, with some suppliers recommending
storage at or below -15°C.[8][9][10]

» Store under an inert gas as the product is moisture-sensitive.[8]
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First-Aid Measures

In the event of exposure, immediate and appropriate first-aid is crucial.

Exposure Route First-Aid Protocol

Move the person into fresh air. If not breathing,

Inhalation ) o o
give artificial respiration.[4][7][8]

Skin Contact Wash off with soap and plenty of water.[4][8]
Flush eyes with water as a precaution. Remove

Eye Contact contact lenses if present and easy to do.
Continue rinsing.[4][5][8]

) Rinse mouth with water. Never give anything by
Ingestion

mouth to an unconscious person.[4][7][8]

In all cases of exposure, seek medical advice if symptoms persist.

Accidental Release Measures

In the case of a spill, follow these procedures to mitigate the hazard.

o Small Spill: Use appropriate tools to put the spilled solid in a convenient waste disposal
container.[4][5]

o Large Spill: Use a shovel to put the material into a convenient waste disposal container.[4][5]
Avoid dust formation and do not let the product enter drains.[8]

o Personal Precautions: Wear the appropriate PPE, including splash goggles, full suit, dust
respirator, boots, and gloves.[4][5]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[5][8] For small fires, a carbon dioxide or dry chemical extinguisher is
recommended.[5]
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e Hazardous Combustion Products: Oxides of carbon (CO, CO2) and nitrogen (NOx) may be
produced.[5][8]

e Special Protective Equipment: Firefighters should wear a positive pressure self-contained
breathing apparatus (SCBA) and full turnout gear.[5]

Disposal Considerations

Waste must be disposed of in accordance with federal, state, and local environmental control
regulations.[4] Contaminated packaging should be disposed of as unused product.

Experimental Workflow: Safe Handling of Fmoc-
His(Trt)-OH in SPPS

The following diagram illustrates a logical workflow for the safe handling and use of Fmoc-
His(Trt)-OH in a typical solid-phase peptide synthesis experiment.
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Caption: A logical workflow for the safe handling of Fmoc-His(Trt)-OH.

Workflow for Safe Handling of Fmoc-His(Trt)-OH in SPPS
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Hazard Mitigation Workflow

This diagram outlines the logical steps for identifying and mitigating potential hazards
associated with Fmoc-His(Trt)-OH.

Hazard Identification and Mitigation Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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